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Compound of Interest

1-Bromo-5-fluoro-2-methyl-4-
Compound Name: ,
nitrobenzene

Cat. No.: B1524174

An In-Depth Technical Guide to the Safe Handling of 1-Bromo-5-fluoro-2-methyl-4-
nitrobenzene

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive technical overview of the safety protocols and
handling procedures for 1-Bromo-5-fluoro-2-methyl-4-nitrobenzene. As a key intermediate in
various synthetic pathways, a thorough understanding of its properties and associated hazards
Is paramount for ensuring laboratory safety and experimental integrity. This guide moves
beyond mere procedural lists to explain the scientific rationale behind each recommendation,
empowering researchers to make informed safety decisions.

Chemical Identification and Properties

Correctly identifying the compound and understanding its physical properties is the foundation
of safe handling.

Table 1: Chemical Identifiers and Key Properties
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Identifier Value Source(s)
1-bromo-5-fluoro-2-methyl-

IUPAC Name . [1]
4-nitrobenzene
2-Bromo-5-fluoro-4-

Synonyms ) [1]
nitrotoluene

CAS Number 64695-96-1 [2]

Molecular Formula C7HsBrFNO:2 [1]

Molecular Weight 234.02 g/mol [1]
White to off-white or brown

Appearance

solid/powder

| Storage Temperature | Room Temperature (Sealed in dry conditions) |[3] |

Hazard Analysis and GHS Classification

1-Bromo-5-fluoro-2-methyl-4-nitrobenzene is classified as hazardous under the Globally

Harmonized System (GHS). The primary risks are associated with acute toxicity and irritation.

(GHS Pictogram )

Associated Signal Word

Click to download full resolution via product page

Caption: GHS07 Exclamation Mark Pictogram and associated signal word.

Table 2: GHS Hazard Statements
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Code Hazard Statement Classification Source(s)
Harmful if Acute Toxicity, Oral

H302 [11[4]
swallowed (Category 4)
Harmful in contact Acute Toxicity, Dermal

H312 _ _ [11[4]
with skin (Category 4)

Acute Toxicity,

H332 Harmful if inhaled Inhalation (Category [1114]
4)
Skin
H315 Causes skin irritation Corrosion/Irritation [1][4]
(Category 2)
) Serious Eye
Causes serious eye o
H319 o Damage/Eye lrritation [1][4]
Irritation
(Category 2)

| H335 | May cause respiratory irritation | Specific Target Organ Toxicity — Single Exposure
(Category 3) [[1][4] |

Expert Insight: Beyond the immediate hazards listed, it is critical to recognize that this
compound is a nitroaromatic substance. Compounds in this class can pose a risk of
methemoglobinemia upon absorption.[3][5] This condition impairs the oxygen-carrying capacity
of the blood, and its onset can be delayed for several hours after exposure.[3][5] Early
symptoms may include headache, dizziness, and cyanosis (a bluish tint to the skin).[5]

Exposure Controls and Personal Protective
Equipment (PPE)

A multi-layered approach combining engineering controls and appropriate PPE is mandatory to
mitigate the risks associated with this compound. All work must be conducted in a certified
chemical fume hood.[6]

Personal Protective Equipment (PPE) Selection Protocol
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The selection of PPE is not a one-size-fits-all process; it must be tailored to the specific
experimental conditions. The following workflow provides a logical framework for determining
the appropriate level of protection.

Caption: Decision workflow for selecting appropriate PPE when handling 1-Bromo-5-fluoro-2-
methyl-4-nitrobenzene.

Detailed PPE Specifications

e Eye and Face Protection: At a minimum, chemical safety goggles conforming to EN 166 or
OSHA 29 CFR 1910.133 standards must be worn.[6] When there is a significant risk of
splashing, a full-face shield should be worn in addition to safety goggles.[6][7]

» Hand Protection: Chemical-resistant nitrile gloves are a suitable choice for incidental contact.
[6] It is imperative to inspect gloves for tears or pinholes before each use. If contamination
occurs, gloves must be removed and changed immediately, followed by hand washing.[7]

o Body Protection: A flame-resistant laboratory coat should be worn and kept fully buttoned.[6]

o Respiratory Protection: All weighing and transfer operations should be conducted within a
certified chemical fume hood to minimize inhalation exposure.[6] If there is a potential for
aerosolization or if work must be conducted outside of a fume hood, a NIOSH/MSHA-
approved respirator is required.[6]

Safe Handling and Storage Procedures
Laboratory Handling Protocol

o Preparation: Before handling, ensure a chemical fume hood is operational and that an
eyewash station and safety shower are unobstructed and accessible.[6]

o Weighing and Transfer: Conduct all weighing and transfer operations of the solid compound
on a disposable weigh paper or within a container inside the fume hood to contain any dust.

[6]

o Experimental Use: Keep all containers clearly labeled. Avoid direct contact with skin and
eyes. Do not eat, drink, or smoke in the laboratory.[6]
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» Post-Handling: After handling, wash hands thoroughly with soap and water, even if gloves
were worn.[6] Decontaminate all surfaces and equipment that may have come into contact
with the chemical.

Storage Requirements

» Conditions: Store in a tightly closed container in a dry, cool, and well-ventilated area.[8][9]
The recommended storage condition is room temperature.

o Incompatibilities: This compound must be stored away from strong oxidizing agents and
strong bases.[3][5][8]

o Causality: Nitroaromatic compounds can react exothermically and sometimes violently
with strong oxidizing agents. Contact with strong bases can lead to decomposition or
unwanted side reactions.

Emergency Procedures

Rapid and correct response to an emergency is critical to minimizing harm.

Spill Management

The appropriate response depends on the scale and location of the spill.
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Spill Occurs

Assess Spill Size
& Location

Emall & Contained Large or Uncontained

Small Spill Large Spill or
(Inside Fume Hood) Outside Fume Hood

1. Don appropriate PPE
(incl. respirator if needed)

1. Evacuate immediate area

2. Cover with dry, inert
absorbent material
(e.g., vermiculite, sand)

2. Alert others and call
Emergency Response / EH&S

3. Carefully sweep/scoop
into a labeled, sealed
hazardous waste container

4. Decontaminate spill area
with soap and water. Collect
cleaning materials as waste.

Click to download full resolution via product page

Caption: Decision tree for responding to a spill of 1-Bromo-5-fluoro-2-methyl-4-nitrobenzene.

First Aid Measures
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Inhalation: Remove the person to fresh air and keep them comfortable for breathing. If not
breathing, give artificial respiration. Call a poison center or doctor if you feel unwell.[8][10]

Skin Contact: Immediately take off all contaminated clothing. Wash the affected area with
plenty of soap and water. Seek medical attention if irritation occurs or if you feel unwell.[8][9]

Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses, if
present and easy to do. Continue rinsing for at least 15 minutes. Get immediate medical
advice/attention.[8][10]

Ingestion: Rinse mouth with water. Do NOT induce vomiting. Call a poison center or doctor
immediately if you feel unwell.[8][10]

Disposal Considerations

Waste disposal must be handled with the same care as the active chemical.

Chemical Waste: All surplus material and contaminated consumables (e.g., gloves, weigh
papers, cleaning materials) must be collected in a suitable, closed, and clearly labeled
container for hazardous waste.[3][8]

Disposal Method: Disposal must be conducted through a licensed and approved waste
disposal company. Do not dispose of this chemical into drains or the environment.[3][8]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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methyl-4-nitrobenzene]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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